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Compound of Interest

Compound Name:
Methyl 3-chloro-5-fluoro-4-

hydroxybenzoate

CAS No.: 369-15-3

Cat. No.: B6335474

Get Quote

Document Control:

Subject: Methyl 3-chloro-5-fluoro-4-hydroxybenzoate (CAS: 369-15-3)[1][2][3]

Classification: Halogenated Organic Waste

Executive Safety Directive
Do not dispose of this compound down the drain or in general trash.

Methyl 3-chloro-5-fluoro-4-hydroxybenzoate is a halogenated ester. Its disposal is governed

by the presence of Chlorine (Cl) and Fluorine (F) atoms on the aromatic ring. Upon thermal

decomposition (incineration), this compound releases Hydrogen Chloride (HCl) and Hydrogen

Fluoride (HF).[4]

Consequently, it must be segregated into Halogenated Waste streams.[4] Failure to segregate

this from non-halogenated solvents can damage standard incinerators lacking appropriate

scrubbers, leading to regulatory fines and equipment failure.[4]
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Technical Hazard Analysis (The "Why")
To ensure safe handling, researchers must understand the chemical behavior driving these

protocols.[4]

Feature Chemical Basis Operational Implication

Halogen Content C-Cl and C-F bonds

Strict Segregation: Must go to

high-temp incineration with

acid gas scrubbing.

Phenolic Moiety 4-Hydroxy group (pKa ~7-8)

Weak Acid: Potential for

ionization in basic aqueous

solutions; skin/eye irritant.

Ester Linkage Methyl ester

Hydrolysis Risk: In strong

base/acid, hydrolyzes to

methanol and 3-chloro-5-

fluoro-4-hydroxybenzoic acid.

[4]

Physical State Solid (Crystalline)
Dust Hazard: Inhalation risk

during weighing/transfer.

Waste Segregation & Decision Logic
Effective disposal starts at the bench. You must categorize the waste form immediately.

Workflow: Waste Stream Decision Tree
The following logic ensures the compound reaches the correct destruction facility.
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Waste Generation Source

What is the physical state?

Pure Solid / Contaminated Debris

Solid

Liquid Solution

Liquid

SOLID WASTE: HALOGENATED
(Double Bag, Label Toxic) Solvent Composition?

Halogenated Solvent
(DCM, Chloroform)

Contains Halogens

Non-Halogenated Solvent
(MeOH, EtOAc, Acetone)

No Halogens

Aqueous Buffer/Water

Water Based

LIQUID WASTE: HALOGENATED
(High BTU Incineration)

*Contaminated by Solute*

AQUEOUS WASTE: TOXIC
(Check pH, Segregate)

Click to download full resolution via product page

Figure 1: Decision logic for segregating Methyl 3-chloro-5-fluoro-4-hydroxybenzoate waste.

[4] Note that the solute determines the classification of non-halogenated solvents.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound or Spill
Debris)
Applicability: Expired chemicals, weighing boat residues, contaminated paper towels.[4]
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Containment: Place the solid material into a clear polyethylene bag (minimum 4 mil

thickness).

Secondary Containment: Place the first bag inside a second bag (double-bagging) or a wide-

mouth HDPE jar.

Labeling: Affix a hazardous waste tag.

Chemical Name: Write out fully: "Methyl 3-chloro-5-fluoro-4-hydroxybenzoate".

Constituents: Methyl ester, Fluorine, Chlorine.[4][5][6]

Hazard Checkboxes: Toxic, Irritant.[4][7][8]

Storage: Store in the "Solid Hazardous Waste" satellite accumulation area.

Disposal: Hand over to EHS for incineration.

Protocol B: Liquid Waste (Mother Liquors/HPLC Waste)
Applicability: Reaction mixtures, HPLC effluent, stock solutions.[4]

Selection: Choose the Halogenated Solvent waste container (usually red or yellow jerrycans

in many labs).

Scientific Reasoning: Even if dissolved in Methanol (non-halogenated), the Fluorine atom

in the solute renders the mixture unfit for fuel blending (standard non-halo disposal).[4] It

must go to a facility capable of scrubbing HF.

Compatibility Check: Ensure the waste container is HDPE or glass. Avoid metal containers if

the solution is acidic, as the phenol group can be corrosive to certain metals over time.[4]

Transfer: Pour using a funnel to prevent drips.

Logging: Record the volume and concentration on the waste log sheet attached to the

container.

Emergency Spill Response
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Scenario: You have dropped a 5g bottle of solid Methyl 3-chloro-5-fluoro-4-hydroxybenzoate
on the floor.

Immediate Actions
Alert: Notify nearby personnel.

PPE: Don Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.[4] If

dust is visible, use an N95 or half-mask respirator.[4]

Cleanup Workflow

Solid Spill Identified Isolate Area
(Prevent Foot Traffic)

Dampen with Inert Solvent
(PEG-400 or Water)

Prevents Dust

Scoop/Sweep
(Use disposable scoop)

Wipe Surface
(Soap & Water)

Collect in Waste Bag
(Tag as Halogenated Solid)

Click to download full resolution via product page

Figure 2: Dry spill cleanup procedure emphasizing dust suppression.[7]

Post-Spill Decontamination: After removing the solid, wash the area with a soapy water solution

(surfactant).[4] The phenol group is slightly acidic; a mild basic wash (1% Sodium Bicarbonate)

can help solubilize residues, but simple soap is usually sufficient for this ester.[4]

Regulatory Compliance (RCRA Context)
While this specific CAS (369-15-3) is not explicitly "P" or "U" listed by the US EPA, it is

regulated under the "Cradle-to-Grave" principle.[4]

Waste Characterization: If discarded, it meets the definition of a chemical waste exhibiting

toxicity.[4]

Halogenated Solvents (F-List): If this compound is dissolved in spent Methylene Chloride or

Chloroform, the entire mixture is an F002 listed hazardous waste [1].[4]

Generator Status: You must ensure this waste is tracked on your lab's accumulation log to

maintain your facility's generator status (VSQG, SQG, or LQG).[4]
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Self-Validating System: Before sealing any waste container, ask: “If this container were

incinerated, would it release acid gas?”

If YES (due to Cl/F atoms) -> Halogenated Stream.

If NO -> Non-Halogenated Stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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